Cas no 1220017-47-9 (3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride)
3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-(2-Ethoxyethoxy)ethyl]piperidine hydrochloride
- 3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride
- 3-(2-(2-Ethoxyethoxy)ethyl)piperidine hydrochloride
- 3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride
-
- Inchi: 1S/C11H23NO2.ClH/c1-2-13-8-9-14-7-5-11-4-3-6-12-10-11;/h11-12H,2-10H2,1H3;1H
- InChI Key: DCGASSNEWZJMLW-UHFFFAOYSA-N
- SMILES: Cl.O(CCOCC)CCC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 131
- Topological Polar Surface Area: 30.5
3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E035555-125mg |
3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride |
1220017-47-9 | 125mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E035555-250mg |
3-[2-(2-Ethoxyethoxy)ethyl]piperidinehydrochloride |
1220017-47-9 | 250mg |
$ 375.00 | 2022-06-05 |
3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride
3-(2-Ethoxyethoxy)ethylpiperidine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1220017-47-9, commonly referred to as 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a substituted ethoxyethoxy group attached to the nitrogen atom. The structure of this compound is characterized by its piperidine ring, which is a key feature in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.
3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug discovery. The ethoxyethoxy substituent introduces a degree of hydrophilicity to the molecule, which can enhance its solubility and bioavailability. This makes it an attractive candidate for use in pharmaceutical formulations, where solubility is often a critical factor in drug delivery.
Recent studies have explored the synthesis and characterization of 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride, focusing on optimizing its production process. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of environmentally friendly solvents and catalysts has also been emphasized in these studies, aligning with the growing trend toward sustainable chemical practices.
The pharmacological properties of 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride have been investigated in several preclinical models. Early findings suggest that this compound exhibits promising activity in certain therapeutic areas, such as central nervous system disorders and inflammatory conditions. Its ability to modulate key cellular pathways makes it a valuable tool for exploring disease mechanisms and developing novel therapeutic interventions.
In terms of structural analysis, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into the molecule's conformational flexibility and stereochemical properties, which are crucial for understanding its interactions with biological targets.
One of the most exciting developments involving 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride is its potential role in drug delivery systems. Researchers have explored its use as a carrier molecule for delivering poorly soluble drugs across biological membranes. The compound's amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their transport across cellular barriers.
Furthermore, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride has been investigated for its antioxidant properties. Preliminary results indicate that this compound can scavenge free radicals and protect cells from oxidative stress, which is a hallmark of many degenerative diseases. These findings open up new avenues for its application in antioxidant therapies.
In conclusion, 3-(2-Ethoxyethoxy)ethylpiperidine hydrochloride (CAS No. 1220017-47-9) is a versatile compound with significant potential in various fields of science and medicine. Its unique structure, combined with its favorable pharmacological properties, positions it as a valuable asset for researchers seeking innovative solutions in drug development and delivery systems.
1220017-47-9 (3-2-(2-Ethoxyethoxy)ethylpiperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)